Cas no 2172513-06-1 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid
• CAS No: 2172513-06-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5772439
• PubChem ID: 165535010
• Update Time: 2025-06-08

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172513-06-1
• EN300-1519457
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]-2-methylpropanoic acid
• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(12-13-24(29)28(3)15-18(2)25(30)31)14-27-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,12-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： CDEORLMAMIVCHO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(N(C)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid

Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic Acid (CAS No. 2172513-06-1)

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172513-06-1, features a complex molecular structure that includes a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its utility in peptide synthesis and proteomics research. The presence of multiple functional groups, such as the amino and carboxylic acid functionalities, makes this compound a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure is characterized by a backbone that consists of a pentanamido moiety linked to a 2-methylpropanoic acid side chain. This arrangement imparts unique physicochemical properties that are of interest for drug design and development. Specifically, the N,4-dimethyl substitution pattern enhances the compound's solubility and stability, making it an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological properties. The fluorenylmethoxycarbonyl group in 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid not only serves as a protective group in peptide synthesis but also contributes to the overall electronic and steric environment of the molecule. This has led to its exploration in the design of peptidomimetics and other therapeutic agents that aim to mimic the biological activity of natural peptides while avoiding their limitations.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the fluorenylmethoxycarbonyl group and the amino-pentanoic acid moiety suggests that it could be used to create derivatives with specific binding affinities for target proteins or enzymes. Such derivatives could be employed in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The dimethyl substitution at the N and 4 positions further fine-tunes the compound's interaction with biological targets, potentially enhancing its efficacy and selectivity.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of high-affinity ligands. The complex architecture of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid makes it an excellent candidate for such an approach. By leveraging computational methods and experimental techniques, researchers can optimize its structure to improve its pharmacokinetic properties and reduce potential side effects.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale synthesis and formulation. This stability is crucial for ensuring consistent quality and performance across different batches and applications. The ability to modify specific functional groups within its structure also allows for rapid screening of analogs with improved properties. This flexibility is particularly valuable in early-stage drug discovery programs where multiple iterations are often required to identify lead compounds.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid (CAS No. 2172513-06-1) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and functional groups make it well-suited for applications in drug design, peptidomimetic synthesis, and targeted therapy development. As research continues to advance our understanding of molecular interactions at the atomic level, compounds like this one will play an increasingly important role in shaping the future of medicine.